N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide

• IUPAC Name: N-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C17H16N6O3S/c24-15(20-6-11-2-1-5-26-11)8-23-16(12-9-27-10-14(12)22-23)21-17(25)13-7-18-3-4-19-13/h1-5,7H,6,8-10H2,(H,20,24)(H,21,25)
• InChI Key: IBZHXFJZEQRDGH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=CO3)NC(=O)C4=NC=CN=C4
• Molecular Formula: C17H16N6O3S
• Molecular Weight: 384.4 g/mol

Description

The compound is an amide derivative containing furan rings. It is synthesized using 2-furoic acid, furfurylamine, and furfuryl alcohol.

Synthesis Analysis

The synthesis of this compound involves microwave-assisted conditions. The reactions were carried out in a microwave reactor in the presence of effective coupling reagents: DMT/NMM/TsO− or EDC. The reaction time, the solvent, and the amounts of the substrates were optimized.

Molecular Structure Analysis

The crystal structure of a similar compound, N-(pyridin-2-ylmethyl)furan-2-carboxamide, was elucidated by single crystal X-ray diffraction. In this molecule, the dihedral angle between furan and pyridine rings is 73.52 (14)°.

Chemical Reactions Analysis

The compound is involved in reactions carried out in a microwave reactor. The reactions were optimized considering the reaction time, the solvent, and the amounts of the substrates.

Physical And Chemical Properties Analysis

The compound has been characterized by NMR, FT-IR, UV–Vis spectroscopic techniques. The yield of the compound was 0.90 g (69%), and the melting point was 177–179°C.

Scientific Research Applications

Synthesis and Characterization

Research on compounds with structural similarities to N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide often involves complex synthetic pathways to produce novel heterocyclic compounds. For instance, the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on related precursors demonstrates the versatility of such frameworks for generating diverse heterocyclic systems with potential for further functionalization and exploration of biological activity (El-Essawy & Rady, 2011).

Potential Biological Activities

The exploration of biological activities is a key aspect of research on compounds like N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide. Studies often focus on antimicrobial, antifungal, and anticancer evaluations. For example, the synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones and related derivatives reveal the potential of such compounds for biological applications (Altalbawy, 2013). Additionally, the antimicrobial activity of 4-acyl-pyrazoles highlights the significance of the pyrazole core in enhancing biological activity against various pathogens (Cetin & Bildirici, 2016).